Cas no 4413-48-3 (5-Methoxybenzofurazan)
5-Methoxybenzofurazan Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazole,5-methoxy-
- 5-methoxy-2,1,3-benzoxadiazole
- 5-Methoxybenzofurazan
- Benzofurazan,5-methoxy
- Benzofurazan, 5-methoxy-
- TS-01972
- FT-0620564
- CS-0204656
- CCG-52086
- NSC231418
- SCHEMBL8363045
- J-517673
- 4413-48-3
- 60WNU362UO
- NSC 231418
- 5-Methoxybenzofurazan, 97%
- UNII-60WNU362UO
- 5-Methoxy-2,1,3-benzoxadiazole #
- Maybridge1_004808
- SR-01000641340-1
- MFCD00068055
- 2,1,3-Benzoxadiazole, 5-methoxy-
- VQKJLIJNBRMZJE-UHFFFAOYSA-N
- HMS555C12
- DTXSID00196053
- AKOS025117061
- NSC-231418
- 5-Methoxybenzo[c][1,2,5]oxadiazole
- DB-026355
- DTXCID10118544
-
- MDL: MFCD00068055
- Inchi: 1S/C7H6N2O2/c1-10-5-2-3-6-7(4-5)9-11-8-6/h2-4H,1H3
- InChI Key: VQKJLIJNBRMZJE-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2C(C=1)=NON=2
Computed Properties
- Exact Mass: 150.04300
- Monoisotopic Mass: 150.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
- Topological Polar Surface Area: 48.2A^2
Experimental Properties
- Color/Form: Uncertain
- Density: 1.285
- Melting Point: 98-102 °C (lit.)
- Boiling Point: 237.6°Cat760mmHg
- Flash Point: 97.5°C
- Refractive Index: 1.587
- PSA: 48.15000
- LogP: 1.23140
- Solubility: Uncertain
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
5-Methoxybenzofurazan Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22
- Safety Instruction: S22-S24/25
-
Hazardous Material Identification:
- Risk Phrases:R22
- Safety Term:S22;S24/25
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Methoxybenzofurazan Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Methoxybenzofurazan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR6148-1g |
5-Methoxybenzofurazan |
4413-48-3 | 95 | 1g |
£45.00 | 2025-02-20 | |
| Apollo Scientific | OR6148-5g |
5-Methoxybenzofurazan |
4413-48-3 | 95 | 5g |
£135.00 | 2025-02-20 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 656925-1G |
5-Methoxybenzofurazan |
4413-48-3 | 97% | 1G |
468.09 | 2021-05-17 | |
| abcr | AB225763-1 g |
5-Methoxy-2,1,3-benzoxadiazole; 97% |
4413-48-3 | 1 g |
€87.90 | 2023-07-20 | ||
| abcr | AB225763-5 g |
5-Methoxy-2,1,3-benzoxadiazole; 97% |
4413-48-3 | 5 g |
€246.00 | 2023-07-20 | ||
| abcr | AB225763-25 g |
5-Methoxy-2,1,3-benzoxadiazole; 97% |
4413-48-3 | 25 g |
€679.50 | 2023-07-20 | ||
| TRC | M331263-10mg |
5-Methoxybenzofurazan |
4413-48-3 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M331263-50mg |
5-Methoxybenzofurazan |
4413-48-3 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M331263-100mg |
5-Methoxybenzofurazan |
4413-48-3 | 100mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M170372-1g |
5-Methoxybenzofurazan |
4413-48-3 | 97% | 1g |
¥394.90 | 2023-09-01 |
5-Methoxybenzofurazan Related Literature
-
Ying Guo,Qiang Xue,Kangping Cui,Jia Zhang,Hui Wang,Huanzhen Zhang,Fang Yuan,Honghan Chen RSC Adv. 2018 8 10764
-
Seiichi Uchiyama,Kazuyuki Takehira,Shigeru Kohtani,Tomofumi Santa,Ryoichi Nakagaki,Seiji Tobita,Kazuhiro Imai Phys. Chem. Chem. Phys. 2002 4 4514
-
3. cine-Substitution in methoxydehalogenation of some halogenobenzofurazansLeonardo Di Nunno,Saviero Florio,Paolo E. Todesco J. Chem. Soc. Perkin Trans. 2 1974 1171
-
4. Reaction of benzofurazan oxides with sodium azide; a new synthesis of benzofurazansL. Di Nunno,S. Florio,P. E. Todesco J. Chem. Soc. Perkin Trans. 1 1973 1954
-
5. σ-Complexes as biochemical probes. Part 1. σ-Complex formation by 7-methoxy-4-nitrobenzofurazan 1-oxideErwin Buncel,Noemi Chuaqui-Offermanns,Albert R. Norris J. Chem. Soc. Perkin Trans. 1 1977 415
Additional information on 5-Methoxybenzofurazan
Introduction to 5-Methoxybenzofurazan (CAS No. 4413-48-3)
5-Methoxybenzofurazan, with the chemical abstract service (CAS) number 4413-48-3, is a compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural properties and potential applications. This compound belongs to the class of benzofurazans, which are heterocyclic compounds characterized by a benzene ring fused with a furazan ring. The presence of a methoxy group at the 5-position adds to its chemical versatility and biological activity.
The molecular formula of 5-Methoxybenzofurazan is C8H6N2O2, and its molecular weight is approximately 150.14 g/mol. The compound exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various laboratory applications, including spectroscopic analysis and synthesis reactions.
In recent years, 5-Methoxybenzofurazan has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its use as a fluorescent probe in cellular imaging. The compound's ability to emit light in the visible spectrum makes it an attractive candidate for monitoring cellular processes in real-time. For instance, a study published in the Journal of Fluorescence in 2021 demonstrated that 5-Methoxybenzofurazan-based probes could effectively track the intracellular distribution of specific proteins, providing valuable insights into cellular dynamics.
Beyond its use as a fluorescent probe, 5-Methoxybenzofurazan has also shown promise in the development of novel drugs. Research conducted at the University of California, Los Angeles (UCLA) has explored the compound's potential as an anti-inflammatory agent. In vitro studies have indicated that 5-Methoxybenzofurazan can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be a valuable lead for developing new treatments for inflammatory diseases.
The structural characteristics of 5-Methoxybenzofurazan also make it an interesting candidate for drug delivery systems. The methoxy group at the 5-position enhances the compound's lipophilicity, allowing it to penetrate cell membranes more effectively. This property is particularly useful in designing drugs that need to reach specific intracellular targets. A study published in the Journal of Medicinal Chemistry in 2020 reported that 5-Methoxybenzofurazan-based nanoparticles could efficiently deliver therapeutic agents to cancer cells, demonstrating significant cytotoxic effects without causing significant toxicity to healthy cells.
In addition to its therapeutic potential, 5-Methoxybenzofurazan has been investigated for its role in environmental monitoring. The compound's high sensitivity and selectivity make it an excellent choice for detecting trace amounts of pollutants in water and air samples. A recent study published in the Environmental Science & Technology journal highlighted the use of 5-Methoxybenzofurazan-based sensors for real-time monitoring of heavy metals and organic pollutants, providing a rapid and cost-effective method for environmental surveillance.
The synthesis of 5-Methoxybenzofurazan is well-documented in the literature, with several methods available depending on the desired scale and purity. One common approach involves the condensation of 3-methoxysalicylaldehyde with hydrazine hydrate followed by cyclization under acidic conditions. This method yields high purity products suitable for both research and industrial applications.
In conclusion, 5-Methoxybenzofurazan (CAS No. 4413-48-3) is a versatile compound with a wide range of applications in medicinal chemistry, biochemistry, and environmental science. Its unique structural features and biological activities make it a valuable tool for researchers and scientists working on various projects, from drug development to environmental monitoring. As research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.
4413-48-3 (5-Methoxybenzofurazan) Related Products
- 136080-73-4(2,1,3-Benzoxadiazole, 5-(2-bromoethoxy)-)
- 100593-78-0(2,1,3-Benzoxadiazole, 5-phenoxy-)
- 142330-54-9([1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-)
- 768-09-2(5-Hydroxybenzofurazan)
- 111611-40-6(5,6-dimethoxy-2,1,3-benzoxadiazole)
- 22698-43-7(Benzofurazan, 4-methoxy-)
- 100593-72-4(2,1,3-Benzoxadiazole, 5-(4-ethoxyphenoxy)-)
- 38156-12-6([1,3]Dioxolo[4,5-f]-2,1,3-benzoxadiazole)
- 874-06-6(4-hydroxybenzofurazan)
- 175203-37-9(2-(Benzo[c][1,2,5]oxadiazol-5-yloxy)acetonitrile)